Cas no 910442-24-9 (3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine)

• Product Name: 3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine
• CAS No: 910442-24-9
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• MDL: MFCD09054681
• CID: 1958135
• PubChem ID: 17999102
• Update Time: 2024-10-26

3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-amine
• 3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-ylamine
• AGN-PC-01NOYR
• CTK5G8847
• STK931156
• AG-H-73572
• KB-29155
• 3-[3-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-amine (ACI)
• E80358
• 910442-24-9
• SCHEMBL24800013
• AT-0051
• AKOS011759204
• 1,2,4-Oxadiazol-5-amine, 3-[3-(trifluoromethyl)phenyl]-
• 3-(3-(Trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-amine
• DTXSID10592204
• DB-078893
• 3-3-(Trifluoromethyl)phenyl-1,2,4-oxadiazol-5-amine

• MDL： MFCD09054681
• Inchi： 1S/C9H6F3N3O/c10-9(11,12)6-3-1-2-5(4-6)7-14-8(13)16-15-7/h1-4H,(H2,13,14,15)
• InChI Key： MDOPZJDBIFNDGS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2N=C(N)ON=2)C=CC=1)(F)F

Computed Properties

• Exact Mass: 229.04629631g/mol
• Monoisotopic Mass: 229.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.9Ų